Cas no 1037156-63-0 (5-(2,4,6-trimethylphenyl)pentanoic acid)

• Product Name: 5-(2,4,6-trimethylphenyl)pentanoic acid
• CAS No: 1037156-63-0
• Molecular Formula: C₁₄H₂₀O₂
• Molecular Weight: 220.307404518127
• CID: 6005654
• PubChem ID: 28930979

5-(2,4,6-trimethylphenyl)pentanoic acid Properties

Names and Identifiers

• 5-(2,4,6-trimethylphenyl)pentanoic acid
• Benzenepentanoic acid, 2,4,6-trimethyl-
• 5-Mesitylpentanoic acid
• 1037156-63-0
• CS-0345986
• EN300-1851490

• InChIKey： IJAARYGWAGACAB-UHFFFAOYSA-N
• Inchi： 1S/C14H20O2/c1-10-8-11(2)13(12(3)9-10)6-4-5-7-14(15)16/h8-9H,4-7H2,1-3H3,(H,15,16)
• SMILES： C1(CCCCC(O)=O)=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 220.146329876g/mol
• Heavy Atom Count: 16
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 379.2±21.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)
• Density: 1.023±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids